Cas no 2375270-98-5 (1-(4-Bromophenyl)phospholane 1-oxide)

• Product Name: 1-(4-Bromophenyl)phospholane 1-oxide
• CAS No: 2375270-98-5
• MF: C₁₀H₁₂BrOP
• MW: 259.079442977905
• CID: 5970429
• PubChem ID: 145874234
• Update Time: 2025-11-01

1-(4-Bromophenyl)phospholane 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)phospholane 1-oxide
• EN300-7437625
• SCHEMBL23748747
• 2375270-98-5
• 1-(4-Bromophenyl)-1lambda5-phospholane 1-oxide
• 1-(4-bromophenyl)-1lambda5-phospholan-1-one

• Inchi： 1S/C10H12BrOP/c11-9-3-5-10(6-4-9)13(12)7-1-2-8-13/h3-6H,1-2,7-8H2
• InChI Key： UNWJREVKKPRABX-UHFFFAOYSA-N
• SMILES： O=P1(CCCC1)C1C=CC(Br)=CC=1

Computed Properties

• Exact Mass: 257.98091g/mol
• Monoisotopic Mass: 257.98091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-Bromophenyl)phospholane 1-oxide

Introduction to 1-(4-Bromophenyl)phospholane 1-oxide (CAS No. 2375270-98-5)

1-(4-Bromophenyl)phospholane 1-oxide, identified by the Chemical Abstracts Service Number (CAS No.) 2375270-98-5, is a significant compound in the realm of organophosphorus chemistry. This organophosphorus derivative has garnered attention due to its versatile applications in pharmaceutical synthesis, materials science, and catalysis. The unique structural features of this compound, particularly the presence of a phospholane ring system functionalized with a bromophenyl group and an epoxide moiety, make it a valuable intermediate in the development of complex molecular architectures.

The phospholane 1-oxide core of 1-(4-Bromophenyl)phospholane 1-oxide is known for its stability and reactivity, which can be harnessed for various chemical transformations. The bromophenyl substituent introduces a handle for further functionalization, enabling the synthesis of more intricate derivatives. This compound's dual reactivity—both as a nucleophile and an electrophile—makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems found in many biologically active molecules.

In recent years, 1-(4-Bromophenyl)phospholane 1-oxide has been explored in the context of drug discovery and development. Its ability to serve as a precursor for pharmacologically relevant scaffolds has been highlighted in several studies. For instance, researchers have utilized this compound to synthesize novel kinase inhibitors, which are critical in targeting various diseases, including cancer. The epoxide group can be selectively opened under mild conditions to introduce diverse functional groups, allowing for the tailoring of molecular properties to optimize bioactivity.

The pharmaceutical industry has shown particular interest in derivatives of 1-(4-Bromophenyl)phospholane 1-oxide due to its potential as a building block for small-molecule drugs. The bromine atom provides a convenient site for palladium-catalyzed cross-coupling reactions, enabling the construction of complex heterocyclic structures. These structures are often found in therapeutic agents that modulate biological pathways by interacting with specific targets.

Beyond pharmaceuticals, 1-(4-Bromophenyl)phospholane 1-oxide finds applications in materials science, particularly in the development of advanced polymers and coatings. The phospholane ring can enhance thermal stability and mechanical properties when incorporated into polymer backbones. Additionally, the compound's ability to undergo controlled polymerization reactions makes it a candidate for creating novel materials with tailored properties.

The synthesis of 1-(4-Bromophenyl)phospholane 1-oxide typically involves multi-step organic transformations starting from readily available precursors. The key steps often include the formation of the phospholane ring followed by epoxidation and bromination. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 2375270-98-5 more accessible for industrial applications.

Recent research has also focused on the catalytic applications of 1-(4-Bromophenyl)phospholane 1-oxide. Phospholane derivatives are known to act as ligands or catalysts in various organic transformations. The compound's ability to stabilize transition metal centers has been exploited in designing efficient catalysts for C-C bond formation reactions. These catalysts are essential for producing fine chemicals and intermediates used in the synthesis of agrochemicals and specialty chemicals.

The environmental impact and sustainability considerations are increasingly important when evaluating compounds like 1-(4-Bromophenyl)phospholane 1-oxide. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, the biodegradability and toxicity profiles of derivatives are being studied to ensure their safe use in industrial processes.

In conclusion, 1-(4-Bromophenyl)phospholane 1-oxide (CAS No. 2375270-98-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists working on pharmaceuticals, materials science, and catalysis. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.